4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline

• Molecular Formula: C19H19FN8
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 4-[4-(9-ethylpurin-6-yl)piperazin-1-yl]-6-fluoroquinazoline
• InChI: InChI=1S/C19H19FN8/c1-2-26-12-25-16-18(26)23-11-24-19(16)28-7-5-27(6-8-28)17-14-9-13(20)3-4-15(14)21-10-22-17/h3-4,9-12H,2,5-8H2,1H3
• InChI Key: AQYGGVUDCHBBJB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC=NC5=C4C=C(C=C5)F

Description

4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline is a complex organic compound that belongs to the class of quinazolines. This compound is characterized by the presence of a purine moiety attached to a piperazine ring, which is further connected to a fluoroquinazoline structure. The unique combination of these functional groups imparts significant biological and chemical properties to the compound, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Purine Moiety: The synthesis begins with the preparation of the 9-ethyl-9H-purine derivative. This can be achieved through the alkylation of 9H-purine with ethyl halides under basic conditions.

Piperazine Ring Formation: The next step involves the introduction of the piperazine ring. This is typically done by reacting the 9-ethyl-9H-purine derivative with piperazine in the presence of a suitable solvent such as ethanol or methanol.

Fluoroquinazoline Formation: The final step is the formation of the fluoroquinazoline structure. This can be achieved by reacting the intermediate compound with a fluorinated quinazoline derivative under acidic or basic conditions, depending on the specific reaction requirements.

Industrial Production Methods

Industrial production of 4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline may involve optimization of the above synthetic routes to enhance yield and purity. This often includes the use of high-throughput reactors, advanced purification techniques such as chromatography, and stringent quality control measures to ensure consistency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the fluoroquinazoline moiety, where the fluorine atom can be replaced by other substituents such as chlorine, bromine, or alkyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous solvents under inert atmosphere.

Substitution: Halogenating agents, alkylating agents; reactions often conducted in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can produce a variety of halogenated or alkylated compounds.

Scientific Research Applications

4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It serves as a probe in biochemical studies to investigate enzyme activities and protein interactions.

Medicine: The compound has potential therapeutic applications, particularly in the development of anticancer and antiviral drugs due to its ability to interact with specific molecular targets.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to the active sites of enzymes, inhibiting their activity and thereby affecting various biochemical pathways. In the context of anticancer research, the compound may induce apoptosis in cancer cells by disrupting cell cycle regulation and promoting cell death.

Comparison with Similar Compounds

Similar Compounds

1-piperazineethanol, 4-(9H-purin-6-yl): This compound shares the purine and piperazine moieties but lacks the fluoroquinazoline structure.

4-[4-(9-ethyl-9H-purin-6-yl)-1-piperazinyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidine: Similar in having the purine and piperazine moieties, but with a different heterocyclic structure.

Uniqueness

4-[4-(9-ethyl-9H-purin-6-yl)piperazin-1-yl]-6-fluoroquinazoline is unique due to the presence of the fluoroquinazoline moiety, which imparts distinct chemical and biological properties. This structural feature enhances its potential as a therapeutic agent and differentiates it from other similar compounds.